N-(2,5-dichlorophenyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-(2,5-dichlorophenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C11H12Cl2N2O/c12-8-3-4-9(13)10(7-8)14-11(16)15-5-1-2-6-15/h3-4,7H,1-2,5-6H2,(H,14,16)
• InChI Key: CBCKEHFJTBZXSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)NC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C11H12Cl2N2O
• Molecular Weight: 259.13 g/mol

Description

N-(2,5-dichlorophenyl)pyrrolidine-1-carboxamide is a chemical compound characterized by the presence of a pyrrolidine ring attached to a 2,5-dichlorophenyl group and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-dichlorophenyl)pyrrolidine-1-carboxamide typically involves the reaction of 2,5-dichloroaniline with pyrrolidine-1-carboxylic acid chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving additional purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

N-(2,5-dichlorophenyl)pyrrolidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, alcohols) are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-(2,5-dichlorophenyl)pyrrolidine-1-carboxylic acid, while reduction could produce N-(2,5-dichlorophenyl)pyrrolidine .

Scientific Research Applications

N-(2,5-dichlorophenyl)pyrrolidine-1-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

Industry: It is utilized in the development of new materials and as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of N-(2,5-dichlorophenyl)pyrrolidine-1-carboxamide involves its interaction with specific molecular targets and pathways within cells. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dichlorophenyl)pyrrolidine-1-carboxamide
• N-(2,6-dichlorophenyl)pyrrolidine-1-carboxamide
• N-(3,5-dichlorophenyl)pyrrolidine-1-carboxamide

Uniqueness

N-(2,5-dichlorophenyl)pyrrolidine-1-carboxamide is unique due to the specific positioning of the chlorine atoms on the phenyl ring, which can influence its chemical reactivity and biological activity. This positional isomerism can result in different interactions with molecular targets compared to its similar compounds .